Cas no 1434126-90-5 (methyl (3R)-3-methylmorpholine-3-carboxylate;hydrochloride)

• Product Name: methyl (3R)-3-methylmorpholine-3-carboxylate;hydrochloride
• CAS No: 1434126-90-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD26406785
• CID: 4599740
• PubChem ID: 71743692
• Update Time: 2025-05-20

methyl (3R)-3-methylmorpholine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride
• (R)-METHYL 3-METHYLMORPHOLINE-3-CARBOXYLATE HCL
• (R)-Methyl 3-methylmorpholine-3-carboxylate hydrochloride
• methyl (3R)-3-methylmorpholine-3-carboxylate;hydrochloride
• SB11307
• methyl(3R)-3-methylmorpholine-3-carboxylatehydrochloride
• methyl pound 3R pound(c)-3-methylmorpholine-3-carboxylate hydrochloride
• AKOS025289630
• MFCD26406785
• (R)-Methyl3-methylmorpholine-3-carboxylatehydrochloride
• CS-0055472
• AS-42179
• 1434126-90-5

• MDL： MFCD26406785
• Inchi： 1S/C7H13NO3.ClH/c1-7(6(9)10-2)5-11-4-3-8-7;/h8H,3-5H2,1-2H3;1H/t7-;/m1./s1
• InChI Key： RTMAITBZHRHRPU-OGFXRTJISA-N
• SMILES： Cl.O1CCN[C@](C(=O)OC)(C)C1

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

methyl (3R)-3-methylmorpholine-3-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl (3R)-3-methylmorpholine-3-carboxylate;hydrochloride

Introduction to Methyl (3R)-3-Methylmorpholine-3-Carboxylate Hydrochloride (CAS No. 1434126-90-5)

Methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride, with the CAS number 1434126-90-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of morpholine, a heterocyclic amine, and has been studied for its potential applications in drug development and as a building block in organic synthesis. The methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride structure incorporates a chiral center at the 3-position of the morpholine ring, which adds complexity to its synthesis and potential biological activity.

Recent advancements in stereochemistry and asymmetric synthesis have made it possible to produce enantiomerically pure methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride. This has opened new avenues for exploring its properties in chiral environments, such as in asymmetric catalysis or as a chiral auxiliary in organic synthesis. The compound's structure also lends itself to various functional group transformations, making it a versatile intermediate in the synthesis of more complex molecules.

The hydrochloride salt form of this compound is particularly useful due to its enhanced solubility in polar solvents, which facilitates its use in solution-based reactions. Researchers have employed this compound in the development of novel therapeutic agents, leveraging its unique chemical properties to design molecules with specific pharmacokinetic profiles.

One area where methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride has shown promise is in the field of medicinal chemistry. Its ability to act as a bioisostere or a structural analog in drug design has led to its incorporation into lead compounds targeting various therapeutic areas, including central nervous system disorders and metabolic diseases. The compound's stereochemistry plays a crucial role in determining its biological activity, as recent studies have demonstrated that the (R)-enantiomer exhibits superior binding affinity to certain receptors compared to its (S)-counterpart.

From a synthetic standpoint, the preparation of methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride involves multi-step processes that often include ring-opening reactions of morpholine derivatives followed by selective alkylation or acylation. The use of chiral resolving agents or enzymatic methods has become increasingly popular to achieve high enantiomeric excess during the synthesis.

In terms of applications, this compound serves as an important precursor for the synthesis of more complex molecules with potential pharmacological activity. Its role as an intermediate highlights its importance in modern drug discovery pipelines. Additionally, the compound's stability under various reaction conditions makes it suitable for use in both academic research and industrial settings.

Recent studies have also explored the environmental fate and toxicity of methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride, providing valuable insights into its safety profile. These findings are critical for ensuring responsible use and disposal of the compound within research and industrial contexts.

In conclusion, methyl (3R)-3-methylmorpholine-3-carboxylate hydrochloride is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug development. Its unique chemical properties, coupled with advancements in synthetic methodologies, continue to drive interest among researchers aiming to harness its potential for innovative solutions in chemistry and medicine.